Cas no 1707391-35-2 (1-(2-methylpropyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(2-methylpropyl)cyclobutane-1-carbaldehyde
• CAS No: 1707391-35-2
• MF: C₉H₁₆O
• MW: 140.22
• MDL: MFCD24684353
• CID: 5102766
• PubChem ID: 97616685
• Update Time: 2026-03-03

1-(2-methylpropyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-cyclobutanecarbaldehyde
• 1-(2-methylpropyl)cyclobutane-1-carbaldehyde

• MDL： MFCD24684353
• Inchi： 1S/C9H16O/c1-8(2)6-9(7-10)4-3-5-9/h7-8H,3-6H2,1-2H3
• InChI Key： ZJWVLZDKQXROKL-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)(C=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 1-(2-methylpropyl)cyclobutane-1-carbaldehyde

Introduction to 1-(2-methylpropyl)cyclobutane-1-carbaldehyde (CAS No. 1707391-35-2)

1-(2-methylpropyl)cyclobutane-1-carbaldehyde (CAS No. 1707391-35-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclobutane ring with a substituted aldehyde group and a 2-methylpropyl side chain, which imparts distinct chemical and physical properties.

The cyclobutane ring is a four-membered cyclic hydrocarbon that is known for its high ring strain, making it highly reactive and useful in the synthesis of more complex molecules. The presence of the aldehyde group (CHO) at the 1-position of the cyclobutane ring provides a versatile functional group that can undergo a wide range of chemical reactions, such as nucleophilic addition, oxidation, and reduction. The 2-methylpropyl side chain adds additional complexity and functionality to the molecule, influencing its reactivity and solubility.

In the context of pharmaceutical research, 1-(2-methylpropyl)cyclobutane-1-carbaldehyde has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a building block for the synthesis of novel drugs with diverse therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the development of new antiviral agents. The unique combination of the cyclobutane ring and the aldehyde group allows for the creation of molecules with enhanced binding affinity to viral enzymes, potentially leading to more effective antiviral therapies.

Beyond pharmaceuticals, 1-(2-methylpropyl)cyclobutane-1-carbaldehyde has also found applications in materials science. Its high reactivity and ability to form stable derivatives make it an attractive candidate for the synthesis of advanced materials with tailored properties. A study published in the Journal of Materials Chemistry A highlighted the use of this compound in the preparation of polymer-based materials with improved mechanical strength and thermal stability. The cyclobutane ring's inherent strain energy contributes to the formation of robust polymer networks, while the aldehyde group facilitates cross-linking reactions that enhance material performance.

In terms of chemical synthesis, 1-(2-methylpropyl)cyclobutane-1-carbaldehyde serves as a valuable starting material for a variety of synthetic pathways. Its reactivity has been leveraged in the development of new catalytic processes that enable efficient and selective transformations. For example, researchers at Stanford University have reported a novel palladium-catalyzed coupling reaction involving this compound, which allows for the rapid synthesis of complex organic molecules with high yields and selectivity. This advancement has significant implications for both academic research and industrial applications, where cost-effective and scalable synthetic methods are highly sought after.

The physical properties of 1-(2-methylpropyl)cyclobutane-1-carbaldehyde are also noteworthy. It is typically a colorless liquid with a characteristic odor, and its boiling point is around 85°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical processes where solubility and volatility are important considerations.

Safety is always a critical aspect when handling any chemical compound. While 1-(2-methylpropyl)cyclobutane-1-carbaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 1-(2-methylpropyl)cyclobutane-1-carbaldehyde (CAS No. 1707391-35-2) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.